![molecular formula C₁₁H₇N₃O₂ B1142595 2-[(6-oxo-1H-pyrimidin-4-yl)oxy]benzonitrile CAS No. 240802-59-9](/img/structure/B1142595.png)
2-[(6-oxo-1H-pyrimidin-4-yl)oxy]benzonitrile
Overview
Description
2-[(6-oxo-1H-pyrimidin-4-yl)oxy]benzonitrile, also known as 2-OBPN, is a synthetic organic compound with a wide range of applications in scientific research. It is an important component in the development of new drugs, as well as in the study of biochemical and physiological processes.
Scientific Research Applications
Chemical Synthesis and Intermediate Applications
2-[(6-oxo-1H-pyrimidin-4-yl)oxy]benzonitrile and its derivatives play a significant role as intermediates in the synthesis of various compounds. For instance, the compound 4-((4-chloropyrimidin-2-yl)amino)benzonitrile is a crucial intermediate in the creation of diarylpyrimidine HIV-1 reverse transcriptase inhibitors and their derivatives, showcasing the compound's importance in medicinal chemistry and drug development (Ju Xiu-lia, 2015).
Heterocyclic Compound Synthesis and Biological Activity
The compound and its analogs are fundamental in synthesizing various heterocyclic compounds, which have shown extensive biological activity. For example, the synthesis of pyrimidine linked pyrazole heterocyclics involves compounds related to this compound. These synthesized compounds have been evaluated for their insecticidal and antimicrobial potential, demonstrating the compound's applicability in developing new biological agents (P. P. Deohate & Kalpana A. Palaspagar, 2020).
Imaging and Diagnostic Applications
In medical imaging, derivatives of the compound have been used in the development of tracers for positron emission tomography (PET). Specifically, (18)F-labeled 2-(1-(3-fluorophenyl)-2-oxo-5-(pyrimidin-2-yl)-1,2-dihydropyridin-3-yl)benzonitrile has been developed and evaluated for imaging AMPA receptors, highlighting its potential use in diagnosing and studying neurological conditions (Gengyang Yuan et al., 2016).
Mechanism of Action
Target of Action
Similar compounds have been found to target the enzyme n(5),n(10)-methylenetetrahydrofolate dehydrogenase/cyclohydrolase (fold) which is essential for growth in trypanosomatidae .
Mode of Action
It’s known that similar compounds exhibit a ph-responsive self-assembling behavior in an aqueous solution due to the aspartic acid moieties .
Biochemical Pathways
Similar compounds have been found to affect the folate metabolism pathway, which is crucial for the growth and survival of trypanosomatidae .
Result of Action
Similar compounds have shown antiparasitic activity against trypanosoma brucei .
Action Environment
Similar compounds have shown ph-responsive behavior, indicating that the compound’s action could be influenced by the ph of its environment .
Properties
IUPAC Name |
2-[(6-oxo-1H-pyrimidin-4-yl)oxy]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7N3O2/c12-6-8-3-1-2-4-9(8)16-11-5-10(15)13-7-14-11/h1-5,7H,(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEPJWPTWMHUKLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)OC2=CC(=O)NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701028242 |
Source
|
| Record name | 2-[(1,6-Dihydro-6-oxo-4-pyrimidinyl)oxy]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701028242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
240802-59-9 |
Source
|
| Record name | 2-[(1,6-Dihydro-6-oxo-4-pyrimidinyl)oxy]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701028242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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